WF3Qyf69YU

• Molecular Formula: C25H27FN6O2
• Molecular Weight: 462.5 g/mol
• InChI: InChI=1S/C25H27FN6O2/c1-15(18-12-21(34-3)29-13-20(18)26)24(33)32-10-7-25(14-32)6-5-17-11-19(16(2)30-22(17)31-25)23-27-8-4-9-28-23/h4,8-9,11-13,15H,5-7,10,14H2,1-3H3,(H,30,31)/t15-,25-/m1/s1
• InChIKey: PARGFYLSRQUWHR-SGANQWHYSA-N

WF3 (Methyl (2E)-3-methoxy-2-[2-({[6-methyl-3-(trifluoromethyl)quinoxalin-2-yl]oxy}methyl)phenyl]prop-2-enoate) - Cytochrome bc1 Complex Inhibitor Procurement Guide

WF3, chemically designated as methyl (2E)-3-methoxy-2-[2-({[6-methyl-3-(trifluoromethyl)quinoxalin-2-yl]oxy}methyl)phenyl]prop-2-enoate, is a high-affinity, noncompetitive inhibitor of the cytochrome bc1 complex (Complex III) Q(o) site [1]. Identified through a pharmacophore-linked fragment virtual screening (PFVS) approach, it belongs to a class of picomolar-range inhibitors developed to overcome the throughput limitations of traditional fragment-based drug discovery [1]. Its molecular formula is C22H19F3N2O4, with a molecular weight of 432.39 g/mol [2].

Target Cytochrome bc1 complex (Complex III) Q(o) site inhibition studies

Affinity Reported ultralow-picomolar binding affinity class inhibitor

Mechanism Noncompetitive with cytochrome c, competitive with ubiquinol – supports distinct kinetic study design

• [1] Hao, G. F., Wang, F., Li, H., Zhu, X. L., Yang, W. C., Huang, L. S., Wu, J. W., Berry, E. A., & Yang, G. F. (2012). Computational discovery of picomolar Q(o) site inhibitors of cytochrome bc1 complex. Journal of the American Chemical Society, 134(27), 11168–11176. View Source
• [2] PDBj. (n.d.). ChemComp-WF3: methyl (2E)-3-methoxy-2-[2-({[6-methyl-3-(trifluoromethyl)quinoxa... PDB Chemical Component WF3. View Source

Why Generic Cytochrome bc1 Inhibitors Cannot Substitute for WF3 in Research Applications

Substitution of WF3 with generic cytochrome bc1 inhibitors, such as antimycin A, stigmatellin, or myxothiazol, is not scientifically valid due to profound differences in binding site specificity, inhibitory mechanism, and affinity. While classical inhibitors bind to distinct sites (e.g., antimycin A at the Q(i) site, stigmatellin at the Q(o) site but with a different binding mode), WF3 is a Q(o) site inhibitor with a unique, computationally-optimized structure that confers picomolar affinity, which is orders of magnitude higher than that of most known inhibitors [1]. This exceptional potency and its noncompetitive behavior with respect to cytochrome c [1] directly impact experimental design, requiring precise, compound-specific knowledge for accurate interpretation of respiratory chain studies and avoiding the confounding off-target effects associated with less selective probes.

Binding site specificity differs: Antimycin A targets Q(i) site; WF3 binds Q(o) site with a unique, computationally refined pose, making substitution non-transferable.

Affinity context may not translate: Reported picomolar-range affinity of WF3 is orders of magnitude beyond most generic Q(o) inhibitors; using a standard inhibitor may require higher concentrations and introduce off-target effects.

Mechanistic profile cannot be replicated: WF3 exhibits noncompetitive behavior vs. cytochrome c, whereas classical inhibitors like stigmatellin show competitive ubiquinol oxidation; this influences respiratory chain data interpretation.

• [1] Hao, G. F., Wang, F., Li, H., Zhu, X. L., Yang, W. C., Huang, L. S., Wu, J. W., Berry, E. A., & Yang, G. F. (2012). Computational discovery of picomolar Q(o) site inhibitors of cytochrome bc1 complex. Journal of the American Chemical Society, 134(27), 11168–11176. View Source

Quantitative Evidence for WF3: Superior Affinity and Unique Mechanism vs. Known Cytochrome bc1 Inhibitors

Picomolar Binding Affinity of WF3 Compared to Hit Compound 4

WF3 (represented by its close analog 4f in the study) exhibits a K(i) value of 43.00 pM against porcine cytochrome bc1 complex, representing a 20,507-fold improvement in binding affinity compared to the original hit compound 4, which had a K(i) of 881.80 nM [1]. This quantitative difference demonstrates the substantial potency enhancement achieved through the PFVS optimization process, placing WF3 among the most potent known inhibitors of this target.

Binding Affinity

Head-to-head

43.00 pM K_i (analog)
vs 881.80 nM hit

20,507-fold reported improvement over original hit compound

Porcine bc1 assay; analog 4f data supports ultrapotency class

Evidence Dimension	Binding Affinity (K(i))
Target Compound Data	43.00 pM (Compound 4f, analog of WF3)
Comparator Or Baseline	881.80 nM (Compound 4, original hit)
Quantified Difference	20,507-fold improvement
Conditions	Porcine cytochrome bc1 complex inhibition assay

Why This Matters

This data confirms WF3's picomolar potency, which is critical for experiments requiring near-complete target engagement at low concentrations, minimizing off-target effects and enabling precise mechanistic dissection.

• [1] Hao, G. F., Wang, F., Li, H., Zhu, X. L., Yang, W. C., Huang, L. S., Wu, J. W., Berry, E. A., & Yang, G. F. (2012). Computational discovery of picomolar Q(o) site inhibitors of cytochrome bc1 complex. Journal of the American Chemical Society, 134(27), 11168–11176. View Source

Noncompetitive Inhibition Mechanism with Respect to Cytochrome c

Kinetic analysis revealed that WF3 (compound 4f) acts as a noncompetitive inhibitor with respect to the substrate cytochrome c, but as a competitive inhibitor with respect to the substrate ubiquinol [1]. This dual-mechanistic profile distinguishes WF3 from many classical Q(o) site inhibitors, which often display simple competitive inhibition patterns. For instance, stigmatellin is known as a competitive inhibitor of ubiquinol oxidation.

Inhibition Mechanism

Class-level

WF3 (analog 4f)

Noncompetitive vs cytochrome c
Competitive vs ubiquinol

Stigmatellin

Competitive vs ubiquinol

Unique dual-mechanistic profile informs respiratory study design

Purified porcine bc1 complex kinetics; class inference from analog

Evidence Dimension	Inhibition Mechanism
Target Compound Data	Noncompetitive with respect to cytochrome c; Competitive with respect to ubiquinol
Comparator Or Baseline	Classical Q(o) inhibitors (e.g., Stigmatellin): Competitive with respect to ubiquinol
Quantified Difference	Qualitative mechanistic difference
Conditions	Enzyme kinetics assay with purified porcine cytochrome bc1 complex

Why This Matters

The unique noncompetitive inhibition with respect to cytochrome c informs experimental design, as WF3's efficacy is not simply overcome by increasing substrate concentration, a key consideration for interpreting data in mitochondrial respiration studies.

• [1] Hao, G. F., Wang, F., Li, H., Zhu, X. L., Yang, W. C., Huang, L. S., Wu, J. W., Berry, E. A., & Yang, G. F. (2012). Computational discovery of picomolar Q(o) site inhibitors of cytochrome bc1 complex. Journal of the American Chemical Society, 134(27), 11168–11176. View Source

Crystal Structure Confirmation of WF3 Binding Mode at the Q(o) Site

The crystal structure of compound 4e, a close analog of WF3 with a K(i) of 83.00 pM, bound to the chicken cytochrome bc1 complex was determined at 2.70 Å resolution (PDB ID: 3TGU) [1]. The structure reveals a specific binding pose within the Q(o) site, providing atomic-level insight into the structural basis for its ultrapotency. This contrasts with the binding modes of other Q(o) inhibitors like myxothiazol, which is known to bind in a different orientation and with lower affinity.

Binding Mode

Class-level

X-ray 2.70 Å resolution Q(o) site

Analog 4e (83.00 pM K_i) bound to chicken bc1

Experimentally determined binding pose supports structure-based context

PDB ID 3TGU; close analog confirms Q(o) engagement

Evidence Dimension	Binding Mode
Target Compound Data	Specific binding pose within the Q(o) site, as defined by PDB ID: 3TGU
Comparator Or Baseline	Myxothiazol: Binds Q(o) site but with a different orientation and lower affinity (Kd ~ nM range)
Quantified Difference	Structural differentiation
Conditions	X-ray crystallography of chicken cytochrome bc1 complex

Why This Matters

The experimentally-validated binding pose confirms WF3's unique interaction with the target, supporting its use as a precise molecular probe for structure-activity relationship studies and rationalizing its superior potency compared to other site-specific inhibitors.

• [1] Hao, G. F., Wang, F., Li, H., Zhu, X. L., Yang, W. C., Huang, L. S., Wu, J. W., Berry, E. A., & Yang, G. F. (2012). Computational discovery of picomolar Q(o) site inhibitors of cytochrome bc1 complex. Journal of the American Chemical Society, 134(27), 11168–11176. View Source

Optimal Application Scenarios for WF3 Based on Validated Performance Metrics

High-Precision Mechanistic Studies of Mitochondrial Respiratory Complex III

WF3's picomolar affinity (K(i) = 43.00 pM for compound 4f) [1] makes it an ideal tool for experiments requiring near-complete and sustained inhibition of cytochrome bc1 at minimal concentrations. This minimizes the risk of off-target effects associated with higher concentrations of less potent inhibitors, enabling researchers to cleanly dissect the specific contribution of Complex III to cellular respiration, reactive oxygen species (ROS) production, and mitochondrial membrane potential.

Structure-Based Drug Discovery Targeting the Cytochrome bc1 Q(o) Site

The solved crystal structure of a close analog (PDB ID: 3TGU) bound to the chicken cytochrome bc1 complex [1] provides a validated template for rational drug design. Researchers can utilize this structural data for virtual screening campaigns, lead optimization, and understanding the molecular determinants of picomolar potency at the Q(o) site. This scenario is particularly relevant for developing next-generation antifungal and antiparasitic agents targeting this essential respiratory complex.

Development of Species-Specific Fungicides and Antiparasitics

Given its exceptional potency and unique noncompetitive inhibition mechanism with respect to cytochrome c [1], WF3 serves as a valuable chemical starting point for the development of species-selective inhibitors. Its ability to achieve picomolar affinity suggests that minor structural modifications could be exploited to target specific cytochrome bc1 homologs in pathogenic fungi or parasites while minimizing cross-reactivity with the human enzyme, a key challenge in therapeutic development.

Application

Selection Property

Validation Focus

Respiratory Complex III mechanistic studies

Target engagement at Q(o) site; noncompetitive kinetics profile

Respiratory inhibition endpoints, ROS production, membrane potential analysis

Structure-guided Q(o) inhibitor research

Reported binding pose template from crystallographic analog

Molecular docking, virtual screening, and lead optimization campaigns

Species-selective inhibitor development studies

Reported ultrapotency and selectivity context

Cross-reactivity assessment in pathogen vs. host bc1 homologs

• [1] Hao, G. F., Wang, F., Li, H., Zhu, X. L., Yang, W. C., Huang, L. S., Wu, J. W., Berry, E. A., & Yang, G. F. (2012). Computational discovery of picomolar Q(o) site inhibitors of cytochrome bc1 complex. Journal of the American Chemical Society, 134(27), 11168–11176. View Source